Cas no 6150-80-7 (magnesium 2-hydroxypropane-1,2,3-tricarboxylate hydrate (3:2:5))

• Product Name: magnesium 2-hydroxypropane-1,2,3-tricarboxylate hydrate (3:2:5)
• CAS No: 6150-80-7
• MF: C₁₂H₂₀Mg₃O₁₉
• MW: 541.190807342529
• CID: 1627611
• PubChem ID: 165411
• Update Time: 2025-04-21

magnesium 2-hydroxypropane-1,2,3-tricarboxylate hydrate (3:2:5) Chemical and Physical Properties

Names and Identifiers

• magnesium 2-hydroxypropane-1,2,3-tricarboxylate hydrate (3:2:5)
• trimagnesium,2-hydroxypropane-1,2,3-tricarboxylate,pentahydrate
• DTXSID80210483
• ZSGPXUGYQIQEOF-UHFFFAOYSA-H
• I5MA9B32Y6
• Citric acid, magnesium salt (1:1), pentahydrate
• 6150-80-7
• UNII-I5MA9B32Y6
• Magnesium citrate pentahydrate
• Magnesium citrate dibasic pentahydrate

• Inchi： 1S/2C6H8O7.3Mg.5H2O/c2*7-3(8)1-6(13,5(11)12)2-4(9)10;;;;;;;;/h2*13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;;5*1H2/q;;3*+2;;;;;/p-6
• InChI Key： ZSGPXUGYQIQEOF-UHFFFAOYSA-H
• SMILES： [Mg+2].[Mg+2].[Mg+2].OC(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-].OC(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-].O.O.O.O.O

Computed Properties

• Exact Mass: 540.0147
• Monoisotopic Mass: 540.0150035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 286Ų

Experimental Properties

• PSA: 438.74